N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide

• IUPAC Name: N-[2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C16H14FN3O3S/c17-12-7-5-11(6-8-12)16(21)19-10-9-18-15-13-3-1-2-4-14(13)24(22,23)20-15/h1-8H,9-10H2,(H,18,20)(H,19,21)
• InChI Key: TVRXTRWEXUDGAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NCCNC(=O)C3=CC=C(C=C3)F)NS2(=O)=O
• Molecular Formula: C16H14FN3O3S
• Molecular Weight: 347.4 g/mol

Description

N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide, also known as DBIBO, is a small molecule inhibitor that has been shown to have potential therapeutic applications in various fields of scientific research.

Scientific Research Applications

N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide has been shown to have potential therapeutic applications in various fields of scientific research, including cancer research, neurodegenerative disease research, and infectious disease research. N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been shown to have neuroprotective effects in animal models of neurodegenerative diseases. Additionally, N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide has been shown to have antiviral activity against various viruses, including HIV-1 and influenza A virus.

Mechanism of Action

N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide inhibits the activity of various enzymes and proteins involved in cellular processes, including histone deacetylases, tubulin, and the proteasome. By inhibiting these enzymes and proteins, N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide can induce cell cycle arrest, promote apoptosis, and inhibit the growth and survival of cancer cells.
Biochemical and Physiological Effects:
N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide has been shown to have various biochemical and physiological effects, including the induction of cell cycle arrest, the promotion of apoptosis, and the inhibition of angiogenesis. Additionally, N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide has been shown to have anti-inflammatory effects and can modulate the immune response.

Advantages and Limitations for Lab Experiments

N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide has several advantages for lab experiments, including its high potency and specificity for its target enzymes and proteins. However, N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide can be difficult to solubilize in aqueous solutions, which can limit its use in certain experiments. Additionally, N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide can have off-target effects on other enzymes and proteins, which can complicate the interpretation of experimental results.

Future Directions

Future research on N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide should focus on optimizing its synthesis method to produce higher yields and purities, as well as developing new formulations to improve its solubility in aqueous solutions. Additionally, future research should focus on elucidating the mechanisms of action of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide on various enzymes and proteins, as well as identifying new targets for N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide in various fields of scientific research. Finally, future research should focus on evaluating the safety and efficacy of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide in preclinical and clinical studies, with the ultimate goal of developing N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide as a therapeutic agent for various diseases.

Synthesis Methods

N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide can be synthesized through a multistep process involving the reaction of 4-fluoroaniline with various reagents to form the intermediate product, which is then reacted with N-(2-aminoethyl)-1,2-benzisothiazole-3-carboxamide to form the final product. The synthesis method has been optimized to produce high yields of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-fluorobenzamide with high purity.